![molecular formula C6H4BrN3 B6283164 3-bromo-[1,2,3]triazolo[1,5-a]pyridine CAS No. 106911-04-0](/img/no-structure.png)
3-bromo-[1,2,3]triazolo[1,5-a]pyridine
Overview
Description
3-bromo-[1,2,3]triazolo[1,5-a]pyridine, also known as 3-BTAP, is a heterocyclic compound composed of nitrogen, bromine, and carbon atoms. It is a member of the triazole family, which is a group of organic compounds containing three nitrogen atoms in a six-membered ring. This compound has attracted much attention in recent years due to its potential applications in various fields, such as medicinal chemistry, organic synthesis, and drug design.
Scientific Research Applications
3-bromo-[1,2,3]triazolo[1,5-a]pyridine has been studied extensively in recent years due to its potential applications in medicinal chemistry, organic synthesis, and drug design. Studies have shown that this compound has anti-tumor, anti-inflammatory, and anti-bacterial properties, making it a promising candidate for the development of new drugs. In addition, 3-bromo-[1,2,3]triazolo[1,5-a]pyridine has been found to be an effective inhibitor of several enzymes, such as cytochrome P450 and cyclooxygenase-2. This compound also has potential applications in the synthesis of other heterocyclic compounds and in the development of new materials.
Mechanism of Action
The exact mechanism of action of 3-bromo-[1,2,3]triazolo[1,5-a]pyridine is not yet fully understood. However, studies have shown that this compound has several effects on the body, including the inhibition of several enzymes, such as cytochrome P450 and cyclooxygenase-2. In addition, 3-bromo-[1,2,3]triazolo[1,5-a]pyridine has been found to have anti-tumor, anti-inflammatory, and anti-bacterial properties, which may be due to its ability to interact with certain receptors or enzymes.
Biochemical and Physiological Effects
3-bromo-[1,2,3]triazolo[1,5-a]pyridine has been found to have a variety of biochemical and physiological effects on the body. Studies have shown that this compound has anti-tumor, anti-inflammatory, and anti-bacterial properties. In addition, 3-bromo-[1,2,3]triazolo[1,5-a]pyridine has been found to be an effective inhibitor of several enzymes, such as cytochrome P450 and cyclooxygenase-2. This compound has also been found to have potential applications in the synthesis of other heterocyclic compounds and in the development of new materials.
Advantages and Limitations for Lab Experiments
The use of 3-bromo-[1,2,3]triazolo[1,5-a]pyridine in lab experiments has several advantages and limitations. One of the main advantages of using this compound is its high solubility in water, which allows for easy handling and storage. In addition, 3-bromo-[1,2,3]triazolo[1,5-a]pyridine is non-toxic, making it safe to use in laboratory settings. However, this compound is also unstable and can degrade quickly when exposed to light or air.
Future Directions
The potential applications of 3-bromo-[1,2,3]triazolo[1,5-a]pyridine are still being explored, and there are many possible future directions for research. One possible direction is to further investigate the compound’s anti-tumor, anti-inflammatory, and anti-bacterial properties. Other possible directions include exploring the compound’s ability to interact with certain receptors or enzymes, as well as its potential applications in the synthesis of other heterocyclic compounds and in the development of new materials. Additionally, further research into the compound’s mechanism of action and its effects on biochemical and physiological processes may provide valuable insight into its potential uses.
Synthesis Methods
3-bromo-[1,2,3]triazolo[1,5-a]pyridine can be synthesized through a variety of methods. One of the most common methods involves the reaction of 1,2,3-triazole and bromoacetone in the presence of a base. This reaction produces 3-bromo-[1,2,3]triazolo[1,5-a]pyridine in high yields. Other methods of synthesis include the reaction of 1,2,3-triazole and bromoacetaldehyde, the reaction of bromoacetaldehyde and 1,5-dibromo-1,2,3-triazole, and the reaction of bromoacetaldehyde and 1,2,3-triazole.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-bromo-[1,2,3]triazolo[1,5-a]pyridine involves the reaction of 3-amino-1,2,3-triazole with 3-bromopyridine in the presence of a suitable catalyst.", "Starting Materials": [ "3-amino-1,2,3-triazole", "3-bromopyridine", "Catalyst" ], "Reaction": [ "Step 1: Dissolve 3-amino-1,2,3-triazole in a suitable solvent such as ethanol or methanol.", "Step 2: Add 3-bromopyridine to the solution and stir the mixture at room temperature for several hours.", "Step 3: Add a suitable catalyst such as copper powder or palladium on carbon to the reaction mixture and heat the mixture under reflux for several hours.", "Step 4: Cool the reaction mixture and filter the solid product.", "Step 5: Wash the solid product with a suitable solvent such as water or ethanol to remove any impurities.", "Step 6: Dry the product under vacuum to obtain 3-bromo-[1,2,3]triazolo[1,5-a]pyridine as a white solid." ] } | |
CAS RN |
106911-04-0 |
Product Name |
3-bromo-[1,2,3]triazolo[1,5-a]pyridine |
Molecular Formula |
C6H4BrN3 |
Molecular Weight |
198 |
Purity |
95 |
Origin of Product |
United States |
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